molecular formula C16H18 B1348514 3,3',5,5'-Tetramethylbiphenyl CAS No. 25570-02-9

3,3',5,5'-Tetramethylbiphenyl

Cat. No. B1348514
CAS RN: 25570-02-9
M. Wt: 210.31 g/mol
InChI Key: CMZYGFLOKOQMKF-UHFFFAOYSA-N
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Description

3,3',5,5'-Tetramethylbiphenyl (TMBP) is a synthetic aromatic compound that has been studied for its unique properties in scientific research. It is a colorless solid with a melting point of 127-128°C and is soluble in common organic solvents. TMBP is a versatile compound that is used in a variety of applications in laboratory experiments, including as a fluorescent dye and a reagent for organic synthesis.

Scientific Research Applications

Preparation of 3,3’,5,5’-tetramethylenebiphenyl tetraanion

  • Summary of the Application : 3,3’,5,5’-Tetramethylbiphenyl is used as a precursor for the preparation of 3,3’,5,5’-tetramethylenebiphenyl tetraanion .
  • Results or Outcomes : The outcome of this application is the production of 3,3’,5,5’-tetramethylenebiphenyl tetraanion .

Preparation of biphenyl-3,3’,5,5’-tetracarboxylic acid

  • Summary of the Application : 3,3’,5,5’-Tetramethylbiphenyl is also used to prepare biphenyl-3,3’,5,5’-tetracarboxylic acid by the oxidation of with potassium permanganate .
  • Results or Outcomes : The outcome of this application is the production of biphenyl-3,3’,5,5’-tetracarboxylic acid .

properties

IUPAC Name

1-(3,5-dimethylphenyl)-3,5-dimethylbenzene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H18/c1-11-5-12(2)8-15(7-11)16-9-13(3)6-14(4)10-16/h5-10H,1-4H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CMZYGFLOKOQMKF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)C2=CC(=CC(=C2)C)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50334281
Record name 3,3',5,5'-Tetramethylbiphenyl
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50334281
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

210.31 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,3',5,5'-Tetramethylbiphenyl

CAS RN

25570-02-9
Record name 3,3′,5,5′-Tetramethyl-1,1′-biphenyl
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=25570-02-9
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 3,3',5,5'-Tetramethylbiphenyl
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50334281
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 25570-02-9
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
383
Citations
G Alberti, U Costantino, F Marmottini… - … Edition in English, 1993 - Wiley Online Library
Pores of uniform size are found in the title compound (a structural model is shown on the right), in which parallel layers of a zirconium phosphate are joined by biphenyl “pillars”. The …
Number of citations: 190 onlinelibrary.wiley.com
B Gordon III, JE Loftus - The Journal of Organic Chemistry, 1986 - ACS Publications
Experimental Section nuclear magnetic resonance(NMR) spectra were recorded on a Varían EM-360 spectrometer. Chemical shifts are reported downfield from tetramethylsilane (…
Number of citations: 9 pubs.acs.org
CP Yang, SH Hsiao, KH Chen - Polymer, 2002 - Elsevier
A novel fluorinated diamine monomer, 4,4′[hyphen]bis(4[hyphen]amino[hyphen]2[hyphen]trifluoromethylphenoxy)[hyphen]3,3′,5,5′[hyphen]tetramethylbiphenyl, was prepared by a …
Number of citations: 102 www.sciencedirect.com
J Liang, J Sun, Q Zhao, Y Lin… - … -Plastics Technology and …, 2010 - Taylor & Francis
The curing system of a liquid crystalline epoxy monomer, diglycidyl ether of 4,4′-bis(4-hydroxybenzoyloxy)-3,3′,5,5′-tetramethylbiphenyl (DGE-BHBTMBP), and curing agent …
Number of citations: 10 www.tandfonline.com
YC Chen, SH Hsiao - High Performance Polymers, 2018 - journals.sagepub.com
Novel optically transparent and organosoluble poly(ether imide)s (PEIs) were prepared from 4,4′-bis(3,4-dicarboxyphenoxy)-3,3′,5,5′-tetramethylbiphenyl dianhydride and various …
Number of citations: 8 journals.sagepub.com
D Britton, SA De Silva - Acta Crystallographica Section E: Structure …, 2007 - scripts.iucr.org
The title compound, C18H16N2, crystallizes with Z′ = {1 \over 4}. The molecule exhibits 222 symmetry, with its centre at the intersection of three twofold axes, one of which traverses …
Number of citations: 1 scripts.iucr.org
Z Liu, G Zhang, K Tu, S Zhao, M Han, J Ni… - Polymer …, 2011 - Wiley Online Library
A series of novel composites based on different ratios of epoxidised cresol novolac (ECN) and 4,4′‐diglycidyl(3,3′,5,5′‐tetramethylbiphenyl) epoxy resin (TMBP) have been …
Number of citations: 2 onlinelibrary.wiley.com
AJ Dobson, RE Gerkin - Acta Crystallographica Section C: Crystal …, 1999 - scripts.iucr.org
The title compound, C20H2604, crystallized in the centrosymmetric space group P2~/c with a single mol-ecule as the asymmetric unit. The two hydroxyl-H atoms are ordered and are …
Number of citations: 4 scripts.iucr.org
AJ Dobson, RE Gerkin - Acta Crystallographica Section C: Crystal …, 1999 - scripts.iucr.org
The title compound, C22H2606, crystallized in the centrosymmetric space group Pbcn with half of the mol-ecule as the asymmetric unit (the molecular symmetry is 2). The H atoms of …
Number of citations: 2 scripts.iucr.org
PL Kinson, CM Orlando - Journal of Applied Polymer Science, 1979 - Wiley Online Library
2,2′,6,6′‐Tetrabromo‐3,3′,5,5′‐tetramethyl‐4,4′‐biphenol (TTB) is a new flame retardant monomer possessing a high degree of chemical and thermal stability. This brominated …
Number of citations: 3 onlinelibrary.wiley.com

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